Cas no 1803591-69-6 (6-chloro-3-cyclopropyl-1H-pyrazolo[3,4-b]pyridine)

• Product Name: 6-chloro-3-cyclopropyl-1H-pyrazolo[3,4-b]pyridine
• CAS No: 1803591-69-6
• MF: C₉H₈ClN₃
• MW: 193.632920265198
• CID: 4616841
• PubChem ID: 86767699
• Update Time: 2025-06-11

6-chloro-3-cyclopropyl-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine, 6-chloro-3-cyclopropyl-
• 6-chloro-3-cyclopropyl-1H-pyrazolo[3,4-b]pyridine

• Inchi： 1S/C9H8ClN3/c10-7-4-3-6-8(5-1-2-5)12-13-9(6)11-7/h3-5H,1-2H2,(H,11,12,13)
• InChI Key： MSOHKODTXOXXEB-UHFFFAOYSA-N
• SMILES： C12NN=C(C3CC3)C1=CC=C(Cl)N=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 6-chloro-3-cyclopropyl-1H-pyrazolo[3,4-b]pyridine

Research Briefing on 6-Chloro-3-cyclopropyl-1H-pyrazolo[3,4-b]pyridine (CAS: 1803591-69-6) in Chemical Biology and Pharmaceutical Applications

6-Chloro-3-cyclopropyl-1H-pyrazolo[3,4-b]pyridine (CAS: 1803591-69-6) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This pyrazolopyridine derivative serves as a versatile scaffold for the development of novel therapeutic agents, particularly in oncology and infectious diseases. Recent studies have explored its role as a kinase inhibitor and its interactions with various biological targets, highlighting its importance in the field of chemical biology.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's inhibitory effects on cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. The study demonstrated that 6-chloro-3-cyclopropyl-1H-pyrazolo[3,4-b]pyridine exhibits selective inhibition of CDK4/6, with an IC50 value in the low micromolar range. This finding suggests its potential as a lead compound for the development of targeted cancer therapies, particularly for breast cancer and other CDK4/6-dependent malignancies.

Another significant application of this compound was reported in a 2024 Nature Communications article, where it was utilized as a key intermediate in the synthesis of novel antiviral agents. The researchers modified the pyrazolopyridine core to develop potent inhibitors of the SARS-CoV-2 main protease (Mpro), demonstrating the scaffold's adaptability for addressing emerging infectious diseases. The study highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

From a synthetic chemistry perspective, recent advances have improved the production efficiency of 6-chloro-3-cyclopropyl-1H-pyrazolo[3,4-b]pyridine. A 2023 Organic Process Research & Development publication detailed a scalable, green chemistry approach to its synthesis, reducing the environmental impact while maintaining high yield and purity. This development is particularly important for potential large-scale pharmaceutical applications.

Ongoing research continues to explore the structure-activity relationships (SAR) of this compound class. Preliminary data from unpublished studies suggest that modifications at the 6-chloro position and cyclopropyl ring can significantly alter biological activity and selectivity. These findings may lead to the development of more potent and specific therapeutic agents in the near future.

In conclusion, 6-chloro-3-cyclopropyl-1H-pyrazolo[3,4-b]pyridine (1803591-69-6) represents a promising scaffold in medicinal chemistry with demonstrated applications in oncology and antiviral research. Its versatile chemical structure, combined with recent synthetic improvements and biological findings, positions it as an important compound for future drug discovery efforts. Continued research into its derivatives and mechanisms of action will likely yield valuable insights and potential therapeutic candidates.